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Compound of Interest

Compound Name: Zirconium carbonate

Cat. No.: B3424719

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Zirconium Carbonate, also known as
Basic Zirconium Carbonate, with a specific focus on its properties, synthesis, and applications
relevant to scientific and industrial research.

Core Physicochemical Properties

Zirconium Carbonate is a white, water-insoluble inorganic compound. It serves as a key
precursor in the synthesis of other zirconium compounds, notably high-purity zirconium oxide
(zirconia).[1] It is generally supplied as a moist, inhomogeneous powder or cake containing
approximately 40% ZrO2.[2][3]

The quantitative physicochemical properties of Zirconium Carbonate (CAS 57219-64-4) are
summarized in the table below.
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Property

Value

Citations

CAS Number

57219-64-4

[2]14]E5106]17]

Synonyms

Basic Zirconium Carbonate,
Zirconium(1V) Carbonate
Basic, Zirconium(IV)

Carbonate Hydroxide Oxide

(31618l

Molecular Formula

Zr(OH)2CO03-ZrO2 (also

represented as CH2072Zr2)

[LIE6]I71e]

Molecular Weight

308.47 g/mol

[LIE6]I7108][]

Appearance

White powder, paste, or moist,
inhomogeneous amorphous

cake

[21(3][4][10][11]

Melting Point

Decomposes at 135 °C

[1](5][6][10][12]

Density

2.2 g/cm?3 (Note: a value of
0.651 g/cm? has also been

reported)

[5106][12]

Solubility

Insoluble in water.[2][4][5][10]
[11] Soluble in mineral and
organic acids, as well as
alkaline carbonates.[2][10][11]

Purity/Composition

Typically contains a minimum
of 40% ZrOz + HfO2.[2]
Impurity limits include Fe20s3
(£0.002%), TiO2 (<0.002%),
and Naz20 (<0.05%).[2]

Experimental Protocols

Detailed experimental methodologies are crucial for the synthesis and analysis of Zirconium

Carbonate. The following sections provide protocols derived from established patents and

analytical methods.
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Synthesis of High-Purity Basic Zirconium Carbonate

This protocol is adapted from a patented method for producing high-purity basic zirconium
carbonate from a zirconium sulfate precursor.[2][10]

Objective: To synthesize high-purity basic zirconium carbonate through a multi-step
precipitation and purification process.

Materials:

e Technically pure zirconium sulfate

e Sodium chloride (NaCl)

e Sodium carbonate (Naz2COs)

o Concentrated hydrochloric acid (HCI)

o Deionized water

Procedure:

e Step 1: Precipitation of Basic Zirconium Sulfate

o Dissolve 356.6 g of technically pure zirconium sulfate in 1.5 L of water with stirring and
filter the solution until clear.

o Add 50 g of sodium chloride to the clear solution and stir vigorously.
o Gradually add a total of 148.4 g of sodium carbonate portionwise to the solution.
o Continue stirring for an additional 20 minutes to ensure complete precipitation.
o Filter the resulting precipitate (basic zirconium sulfate) and wash it with water.
o Step 2: Purification of Basic Zirconium Sulfate

o Suspend the moist filter cake from Step 1 in 1 L of water.
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o Add 70 g of sodium chloride and 50 ml of concentrated hydrochloric acid to the
suspension.

o Warm the mixture gently with stirring. The suspended solid will dissolve at approximately
30°C.

o Continue heating the solution; the purified basic zirconium sulfate will re-precipitate at
around 50°C.

o Heat the suspension to approximately 80°C for 15 minutes with stirring.

o Allow the suspension to cool slightly, then filter off the purified basic zirconium sulfate and
wash it with water.

o Step 3: Conversion to Basic Zirconium Carbonate
o Suspend the purified basic zirconium sulfate from Step 2 in 1 L of water.

o Add an amount of sodium carbonate that is at least stoichiometrically equivalent to the
amount of basic zirconium sulfate.

o The basic zirconium carbonate will precipitate. Filter the final product and wash it
thoroughly with water to remove soluble impurities.
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Synthesis of High-Purity Basic Zirconium Carbonate

1. Dissolve Zirconium Sulfate in Water

Y

2. Add NaCl and Na2CO3

Precipitate Basic Zirconium Sulfate

3. Filter and Wash Precipitate

A

4. Resuspend in Water with NaCl and HCI

A

5. Heat to Dissolve (~30°C) and Re-precipitate (~50°C)

Purified Basic Zirconium Sulfate

6. Filter and Wash Purified Precipitate

Y

7. Resuspend in Water and Add Na2CO3

Precipitate Basic Zirconium Carbonate

8. Final Filtration and Washing

\J

High-Purity Basic Zirconium Car@

Click to download full resolution via product page

Workflow for the synthesis of high-purity basic zirconium carbonate.
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Analysis of Zirconium Content by EDTA Titration

A common method for determining the zirconium content in zirconium compounds is through
direct titration with ethylenediaminetetraacetic acid (EDTA).[9]

Objective: To quantify the zirconium concentration in a sample.

Materials:

Zirconium Carbonate sample

EDTA standard solution

Acidic buffer (pH 1)

Eriochrome cyanine R indicator

Deionized water

Procedure:

Accurately weigh a sample of Zirconium Carbonate.

e Dissolve the sample in an acidic aqueous solution (e.g., dilute sulfuric or hydrochloric acid).
e Add an acidic buffer to maintain the pH at approximately 1.

e Add a few drops of Eriochrome cyanine R indicator to the solution.

« Titrate the solution directly with a standardized EDTA solution.

e The endpoint is observed when the color of the solution changes sharply. For higher
accuracy, the equivalence point can be determined photometrically using an Optrode at a
wavelength of 520 nm.[9]

e Calculate the zirconium content based on the volume and concentration of the EDTA titrant
used.
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Core Applications and Logical Relationships

Zirconium Carbonate is rarely an end-product itself but serves as a critical intermediate in
various industrial and research applications. Its primary role is as a precursor for other
zirconium chemicals, especially zirconium oxide, which is valued for its thermal stability and

mechanical strength.[3][4]

Click to download full resolution via product page

Key applications stemming from Zirconium Carbonate.
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The applications of Zirconium Carbonate are diverse:

Ceramics Industry: It is a crucial precursor for synthesizing zirconium oxide (zirconia), which
is used in high-temperature refractory materials, ceramic coatings, and fibers due to its
excellent thermal and mechanical properties.[4][6][10]

Catalysis: It can be used as a catalyst or a precursor for zirconia-based catalysts in various
chemical reactions, including esterification and biomass conversion.[3][4]

Paints and Coatings: It is used in the production of pigments, providing high opacity and
color stability, and can act as a drier auxiliary.[4][5]

Electronics: The compound is employed in manufacturing electronic components like
capacitors and resistors due to the dielectric properties of its derivatives.[4][6]

Pharmaceuticals: It has been investigated for use in drug delivery systems and as a
stabilizing agent in drug formulations.[3][6] It also finds application in the formulation of some
over-the-counter antacids.[4]

Water Treatment: It can serve as an effective coagulant in water purification processes to
help remove impurities.[6]

Textiles: It is used in the textile industry as a flame retardant.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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